3-Aminopropanenitrile;but-2-enedioic acid
3-Aminopropanenitrile;but-2-enedioic acid
Beta-aminopropionitrile hemifumarate is a fumarate salt prepared from beta-aminopropionitrile by reaction of one molecule of fumaric acid for every two molecules of beta-aminopropionitrile. It has a role as an antineoplastic agent, an antirheumatic drug, a collagen cross-linking inhibitor and a plant metabolite. It contains a beta-ammoniopropionitrile.
Brand Name:
Vulcanchem
CAS No.:
2079-89-2
VCID:
VC0150938
InChI:
InChI=1S/C4H4O4.2C3H6N2/c5-3(6)1-2-4(7)8;2*4-2-1-3-5/h1-2H,(H,5,6)(H,7,8);2*1-2,4H2/b2-1+;;
SMILES:
C(CN)C#N.C(CN)C#N.C(=CC(=O)O)C(=O)O
Molecular Formula:
C₁₀H₁₆N₄O₄
Molecular Weight:
256.26 g/mol
3-Aminopropanenitrile;but-2-enedioic acid
CAS No.: 2079-89-2
Reference Standards
VCID: VC0150938
Molecular Formula: C₁₀H₁₆N₄O₄
Molecular Weight: 256.26 g/mol
| CAS No. | 2079-89-2 |
|---|---|
| Product Name | 3-Aminopropanenitrile;but-2-enedioic acid |
| Molecular Formula | C₁₀H₁₆N₄O₄ |
| Molecular Weight | 256.26 g/mol |
| IUPAC Name | 3-aminopropanenitrile;(E)-but-2-enedioic acid |
| Standard InChI | InChI=1S/C4H4O4.2C3H6N2/c5-3(6)1-2-4(7)8;2*4-2-1-3-5/h1-2H,(H,5,6)(H,7,8);2*1-2,4H2/b2-1+;; |
| Standard InChIKey | NYMXYZMHOZAPHQ-SEPHDYHBSA-N |
| Isomeric SMILES | C(CN)C#N.C(CN)C#N.C(=C/C(=O)O)\C(=O)O |
| SMILES | C(CN)C#N.C(CN)C#N.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | C(CN)C#N.C(CN)C#N.C(=CC(=O)O)C(=O)O |
| Description | Beta-aminopropionitrile hemifumarate is a fumarate salt prepared from beta-aminopropionitrile by reaction of one molecule of fumaric acid for every two molecules of beta-aminopropionitrile. It has a role as an antineoplastic agent, an antirheumatic drug, a collagen cross-linking inhibitor and a plant metabolite. It contains a beta-ammoniopropionitrile. |
| Related CAS | 1119-28-4 (Parent) |
| Synonyms | 3-Amino-propanenitrile (2E)-2-Butenedioate (2:1);_x000B_Fumaric acid salt with 3-aminopropionitrile; 3-Amino-propanenitrile (E)-2-Butenedioate (2:1); 3-Amino-propionitrile Fumarate (2:1); 3-Aminopropionitrile fumarate (2:1); Di-β-aminopropionitrile fumarat |
| PubChem Compound | 5462653 |
| Last Modified | Nov 11 2021 |
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